Cas no 681448-23-7 (3,4-dimethylcyclohexane-1-carboxylic acid)
681448-23-7 structure
Product Name:3,4-dimethylcyclohexane-1-carboxylic acid
CAS No:681448-23-7
MF:C9H16O2
MW:156.222143173218
MDL:MFCD20405891
CID:2183209
PubChem ID:23039924
Update Time:2025-04-21
3,4-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 3,4-dimethyl-(9ci)
- Z1250017822
- Cyclohexanecarboxylic acid, 3,4-dimethyl- (9CI)
- DB-286371
- 3,4-dimethylcyclohexanecarboxylic acid
- Cyclohexanecarboxylic acid, 3,4-dimethyl-
- CS-0239544
- 3,4-dimethylcyclohexanecarboxylicacid
- AKOS014062082
- SCHEMBL6712870
- 3,4-dimethylcyclohexane-1-carboxylic acid
- 995-401-9
- 681448-23-7
- GCB44823
- EN300-214962
-
- MDL： MFCD20405891
- Inchi： 1S/C9H16O2/c1-6-3-4-8(9(10)11)5-7(6)2/h6-8H,3-5H2,1-2H3,(H,10,11)
- InChI Key： HQZRFFDOIJVEFB-UHFFFAOYSA-N
- SMILES： OC(C1CCC(C)C(C)C1)=O
Computed Properties
- Exact Mass: 156.115
- Monoisotopic Mass: 156.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 241.4±8.0 °C at 760 mmHg
- Flash Point: 115.4±13.1 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3,4-dimethylcyclohexane-1-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,4-dimethylcyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D478825-10mg |
3,4-dimethylcyclohexane-1-carboxylic acid |
681448-23-7 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D478825-50mg |
3,4-dimethylcyclohexane-1-carboxylic acid |
681448-23-7 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D478825-100mg |
3,4-dimethylcyclohexane-1-carboxylic acid |
681448-23-7 | 100mg |
$ 230.00 | 2022-06-05 | ||
| Enamine | EN300-214962-0.05g |
3,4-dimethylcyclohexane-1-carboxylic acid |
681448-23-7 | 95% | 0.05g |
$101.0 | 2023-09-16 | |
| Enamine | EN300-214962-0.1g |
3,4-dimethylcyclohexane-1-carboxylic acid |
681448-23-7 | 95% | 0.1g |
$152.0 | 2023-09-16 | |
| Enamine | EN300-214962-0.25g |
3,4-dimethylcyclohexane-1-carboxylic acid |
681448-23-7 | 95% | 0.25g |
$216.0 | 2023-09-16 | |
| Enamine | EN300-214962-0.5g |
3,4-dimethylcyclohexane-1-carboxylic acid |
681448-23-7 | 95% | 0.5g |
$407.0 | 2023-09-16 | |
| Enamine | EN300-214962-1.0g |
3,4-dimethylcyclohexane-1-carboxylic acid |
681448-23-7 | 95% | 1g |
$528.0 | 2023-05-03 | |
| Enamine | EN300-214962-2.5g |
3,4-dimethylcyclohexane-1-carboxylic acid |
681448-23-7 | 95% | 2.5g |
$1034.0 | 2023-09-16 | |
| Enamine | EN300-214962-5.0g |
3,4-dimethylcyclohexane-1-carboxylic acid |
681448-23-7 | 95% | 5g |
$1530.0 | 2023-05-03 |
3,4-dimethylcyclohexane-1-carboxylic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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